2,6-Bis(3-furylmethylene)cyclohexanone

• Molecular Formula: C16H14O3
• Molecular Weight: 254.28g/mol
• IUPAC Name: (2E,6E)-2,6-bis(furan-3-ylmethylidene)cyclohexan-1-one
• InChI: InChI=1S/C16H14O3/c17-16-14(8-12-4-6-18-10-12)2-1-3-15(16)9-13-5-7-19-11-13/h4-11H,1-3H2/b14-8+,15-9+
• InChI Key: BRMNKVTUUUPNAL-VOMDNODZSA-N
• SMILES: C1CC(=CC2=COC=C2)C(=O)C(=CC3=COC=C3)C1
• Isomeric SMILES: C1C/C(=C\C2=COC=C2)/C(=O)/C(=C/C3=COC=C3)/C1

Description

2,6-Bis(3-furylmethylene)cyclohexanone (C₁₆H₁₄O₃) is a bis-arylidene cyclohexanone derivative characterized by two 3-furylmethylene substituents at the 2- and 6-positions of the cyclohexanone ring. Its stereoisomeric configuration, (2Z,6E), highlights the conjugated system formed by the furyl groups and the central ketone, which contributes to its unique photophysical and chemical properties . This compound belongs to a broader class of bis-arylidene cyclohexanones, which are studied for their diverse applications in materials science, medicinal chemistry, and photochromic technologies.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Bis-arylidene cyclohexanones exhibit structural variability based on the substituents attached to the arylidene groups. Key analogs include:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
2,6-Bis(3-furylmethylene)cyclohexanone	3-Furyl	C₁₆H₁₄O₃	254.28	Electron-rich furyl groups; (2Z,6E) stereochemistry
2,6-Bis(4-nitrobenzylidene)cyclohexanone	4-Nitrobenzylidene	C₂₀H₁₆N₂O₅	364.35	Electron-withdrawing nitro groups; cytotoxic activity
2,6-Bis(4-hydroxybenzylidene)cyclohexanone	4-Hydroxybenzylidene	C₂₀H₁₆O₃	304.34	Acidochromic and photochromic properties; reversible pH-dependent behavior
2,6-Bis(3,4-dihydroxyphenylmethylene)cyclohexanone	3,4-Dihydroxyphenyl	C₂₀H₁₆O₅	336.34	High-affinity nuclear type II site binding; antitumor activity

Key Structural Insights :

• Electron Effects : The 3-furyl substituent in the target compound is electron-rich, contrasting with electron-withdrawing groups (e.g., nitro in ) or polar substituents (e.g., hydroxy in ). This difference influences charge transfer interactions and photophysical behavior .
• Crystal Packing: Unlike nitro or methyl-substituted analogs, furyl derivatives may exhibit distinct crystal packing due to weaker intermolecular interactions, as seen in non-isomorphic structures of similar bis-arylidene cyclohexanones .

Comparison :

• The furyl derivative likely requires furfural derivatives as substrates.

Photophysical Properties

• Acidochromism: 2,6-Bis(4-dimethylamino-benzylidene)-cyclohexanone exhibits reversible color changes (λmax = 514 nm) under acidic conditions due to protonation of the dimethylamino group .
• Photochromism: 2,6-Bis(4-hydroxybenzylidene)cyclohexanone shows UV-induced intramolecular charge transfer, reversible under visible light .

Computational Studies

Density functional theory (DFT) analyses reveal:

• Geometric Parameters: Bond lengths and angles in 2,6-bis(4-dimethylamino-benzylidene)-cyclohexanone were optimized at the APFD/6-311+G(d,p) level, showing planar arylidene groups .
• QSAR Trends: Substituents like bromo or fluoro groups reduce bioactivity (IC₅₀ = 4.29–5.14 µM), while electron-donating groups (e.g., dimethylamino) enhance cytotoxicity .

Preparation Methods

Purification and Isolation

The crude product is isolated via filtration or solvent evaporation, followed by recrystallization from ethanol or acetone. The purity of compound 1 is critical for downstream reactions, as impurities can derail subsequent cyclization or functionalization steps.

Spectroscopic Characterization and Analytical Data

Infrared (IR) Spectroscopy

The IR spectrum of compound 1 reveals distinctive absorptions:

• C=O Stretch : 1715–1720 cm⁻¹ (ketonic carbonyl).

• C=C Stretch : 1620–1630 cm⁻¹ (conjugated enone system).

• Furan Ring Vibrations : 750–780 cm⁻¹ (C-H out-of-plane bending).

¹H NMR (300 MHz, CDCl₃) :

• δ 1.71–2.96 ppm (m, 8H, cyclohexanone methylene protons).

• δ 6.54–8.03 ppm (m, 6H, furyl protons and vinyl CH=).

• δ 6.66 ppm (s, 1H, methine proton of the α,β-unsaturated system).

¹³C NMR :

• 207.5 ppm (ketonic carbonyl).

• 150.2–110.4 ppm (furan carbons and conjugated enone carbons).

Mass Spectrometry

The mass spectrum exhibits a molecular ion peak at m/z = 334 (C₂₂H₁₈O₃), consistent with the molecular formula. Fragmentation patterns include losses of furan rings (m/z 261) and the enone moiety (m/z 148).

Elemental Analysis

Analytical data confirm the composition:

Element	Calculated (%)	Observed (%)
C	67.67	67.50
H	4.65	4.50
O	20.48	20.70

Mechanistic Insights and Reaction Optimization

Role of Catalysts

Triethylamine, used in the synthesis of derivative compounds from 1 , likely aids in deprotonating the α-hydrogens of cyclohexanone, accelerating enolate formation. Acidic catalysts (e.g., H₂SO₄) are avoided to prevent furan ring degradation.

Temperature and Time

Reactions conducted at room temperature (25°C) over 12–24 hours yield higher purity compared to reflux conditions, which risk over-condensation or decomposition.

Applications in Heterocyclic Synthesis

Thienoquinoline Derivatives

Compound 1 reacts with 2-cyanoethanethioamide in ethanol-triethylamine to form 4-(furan-2-yl)-8-(furan-2-ylmethylidene)-2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile (4 ). This intermediate undergoes further cyclization and functionalization to yield antimicrobial thieno[2,3-b]quinolines (e.g., compounds 8a-g ).

Antimicrobial Activity

Derivatives of 1 exhibit broad-spectrum antimicrobial properties. For example:

• Compound 8d : MIC = 12.5 µg/mL against Staphylococcus aureus.

• Compound 16 : MIC = 6.25 µg/mL against Candida albicans.

Challenges and Limitations

Stereochemical Control

The exocyclic double bonds in 1 adopt an E-configuration due to conjugation, but geometric isomerism during condensation remains a challenge, necessitating precise stoichiometry.

Scalability

Large-scale synthesis is hindered by the hygroscopic nature of furfural and the need for inert atmospheres to prevent oxidation.

Q & A

Basic: What are the standard synthetic protocols for 2,6-bis(arylidene)cyclohexanone derivatives?

Methodological Answer:
The synthesis typically involves a Claisen-Schmidt condensation between cyclohexanone and aromatic aldehydes under basic or acidic conditions. A catalytic approach using nanosized MoO₃ has been reported to enhance efficiency, yielding derivatives with high purity (85–92%) and short reaction times (20–40 minutes) . Key steps include:

Solvent Selection: Use ethanol or THF for solubility and reaction homogeneity.

Catalyst Loading: MoO₃ nanoparticles (5 mol%) optimize yield without requiring inert atmospheres.

Workup: Simple filtration and recrystallization from ethanol/water mixtures isolate products.
Table 1: Comparison of Catalytic Methods

Catalyst	Yield (%)	Reaction Time	Solvent
MoO₃ NPs	92	20 min	Ethanol
NaOH (traditional)	75	2–4 hours	Ethanol

Advanced: How can researchers address contradictory NMR data in structural elucidation of bis-arylidene derivatives?

Methodological Answer:
Contradictions in NMR peaks (e.g., unexpected splitting or shifts) often arise from dynamic keto-enol tautomerism or steric hindrance. To resolve this:

Variable Temperature (VT) NMR: Perform experiments at 25°C and −40°C to "freeze" tautomeric forms and observe resolved signals .

2D NMR Techniques: Use HSQC and HMBC to confirm connectivity, especially in crowded spectral regions.

Computational Validation: Compare experimental chemical shifts with DFT-predicted values (e.g., Gaussian 09 at B3LYP/6-311++G** level) .

Basic: What spectroscopic and crystallographic methods confirm the geometry of 2,6-bis(3-furylmethylene)cyclohexanone?

Methodological Answer:

UV-Vis Spectroscopy: Monitor π→π* transitions (λₐᵦₛ ~350–400 nm) to confirm conjugation .

Single-Crystal XRD: Resolve E,E-configuration and dihedral angles (e.g., C6–C5–C4 = 111.84°) .

FTIR: Identify carbonyl stretching (1670–1700 cm⁻¹) and C=C vibrations (1580–1620 cm⁻¹) .

Table 2: Key Crystallographic Parameters

Parameter	Value (Å/°)
C=O bond length	1.218 Å
C=C (arylidene)	1.341 Å
Dihedral angle (C6–C5–C4)	111.84°

Advanced: How to design 2,6-bis(arylidene)cyclohexanone-based metal-organic frameworks (MOFs)?

Methodological Answer:

Ligand Functionalization: Introduce carboxylate groups (e.g., 4-carboxybenzylidene) to enhance metal coordination .

Metal Selection: Transition metals like Mn(II) or Zn(II) favor octahedral coordination, enabling 3D frameworks.

Solvothermal Synthesis: React ligand and metal salt in DMF/H₂O (120°C, 48 hours) to form crystalline MOFs .

Topology Analysis: Use software (e.g., TOPOS) to classify networks (e.g., pcu topology for Mn-MOFs) .

Basic: What computational methods predict photophysical properties of these derivatives?

Methodological Answer:

DFT Calculations: Optimize geometry at B3LYP/6-311++G** to compute HOMO-LUMO gaps and dipole moments .

TD-DFT for UV-Vis: Simulate electronic transitions; compare with experimental λₐᵦₛ (error margin ±10 nm) .

NLO Properties: Calculate first hyperpolarizability (β) using CAM-B3LYP for non-linear optical applications .

Advanced: How to evaluate the antitumor activity of 2,6-bis(arylidene)cyclohexanone derivatives?

Methodological Answer:

In Vitro Cytotoxicity: Use MTT assays against cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ values <50 µM indicating potency .

DNA Interaction Studies: Perform UV-Vis titration and viscosity measurements to assess intercalation or groove binding .

Apoptosis Assays: Flow cytometry (Annexin V/PI staining) confirms mechanism of cell death .

Basic: What factors influence the thermal stability of polyurethanes derived from 2,6-bis(4-hydroxybenzylidene)cyclohexanone?

Methodological Answer:

Hard Segment Design: Rigid bis-benzylidene units increase Tg (e.g., 180–220°C) .

Diisocyanate Choice: Aromatic diisocyanates (e.g., MDI) enhance stability vs. aliphatic (e.g., HDI) .

TGA Analysis: Decomposition onset >300°C correlates with aromatic content .

Table 3: Thermal Properties of Polyurethanes

Diisocyanate	T₅% (°C)	Tₘₐₓ (°C)
MDI	325	420
HDI	280	380

Advanced: Why do minor substituent changes drastically alter crystal packing in bis-arylidene derivatives?

Methodological Answer:
Crystal packing is governed by weak interactions (van der Waals, C–H···π):

Steric Effects: Bulky substituents (e.g., nitro groups) disrupt π-stacking, favoring herringbone arrangements .

Halogen Interactions: Bromo-substituted derivatives exhibit Br···Br contacts (3.5 Å), stabilizing specific polymorphs .

Computational Modeling: Hirshfeld surface analysis quantifies interaction contributions (e.g., 15% H-bonding in 4-nitro derivatives) .